![molecular formula C9H12O3 B2612541 Ethyl 1-formyl-3-methylidenecyclobutane-1-carboxylate CAS No. 2287331-00-2](/img/structure/B2612541.png)
Ethyl 1-formyl-3-methylidenecyclobutane-1-carboxylate
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Description
Ethyl 1-formyl-3-methylidenecyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.192. The purity is usually 95%.
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Scientific Research Applications
Ester and Formyl Group Control in Cyclobutene Reactions
Research by Niwayama and Houk (1992) demonstrated the synthesis of Methyl 3-formylcyclobutene-3-carboxylate from commercially available cyclobutane-1,1-dicarboxylic acid. This study highlighted the competition between ester and formyl groups in controlling torquoselectivity during cyclobutene electrocyclic reactions. Thermolysis of the compound led to the formation of methyl (2H)-pyrane-5-carboxylate, confirming theoretical predictions about the electrocyclization process involving formyl-in and ester-out products of ring opening (Niwayama & Houk, 1992).
Synthesis and Polymerization
Drujon et al. (1993) explored the synthesis and polymerization of various alkyl 1-bicyclobutanecarboxylate monomers, including ethyl, isopropyl, and phenyl 1-bicyclobutanecarboxylate, derived from 1,1-cyclobutanedicarhoxylic acid. This study revealed that these bicyclobutanecarboxylates undergo free radical polymerization under different conditions, behaving similarly to their vinyl counterparts. The research highlighted the potential of these compounds in producing materials with excellent thermal stability and optical clarity, such as poly(methyl 1-bicyclobutanecarboxylate) (Drujon et al., 1993).
Oxidative Scission Reactions
Graziano et al. (1996) investigated the reaction of small-size cycloalkane rings with RuO4, focusing on the oxidative scission of ethyl 2,2-dimethoxycyclopropane-1-carboxylates and methyl 2,2,6,6-tetramethoxybicyclo[2.2.0]hexane-1-carboxylates. The study provided insights into regioselective scission processes in cycloalkanes, contributing to the understanding of oxidative reactions in organic synthesis (Graziano et al., 1996).
Properties
IUPAC Name |
ethyl 1-formyl-3-methylidenecyclobutane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3/c1-3-12-8(11)9(6-10)4-7(2)5-9/h6H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZPOKGFOCQQOHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC(=C)C1)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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